Cas no 1339101-69-7 (N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine)

• Product Name: N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine
• CAS No: 1339101-69-7
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5217425
• PubChem ID: 63861407
• Update Time: 2026-03-06

N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine
• Cyclohexanamine, N-(3-ethoxypropyl)-2-ethyl-

• Inchi： 1S/C13H27NO/c1-3-12-8-5-6-9-13(12)14-10-7-11-15-4-2/h12-14H,3-11H2,1-2H3
• InChI Key： MTVMWYVMPVWAPC-UHFFFAOYSA-N
• SMILES： O(CC)CCCNC1CCCCC1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 150
• XLogP3: 3
• Topological Polar Surface Area: 21.3

Additional information on N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine

Comprehensive Overview of N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine (CAS No. 1339101-69-7)

N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine (CAS No. 1339101-69-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This amine derivative, characterized by its cyclohexane backbone and ethoxypropyl substituent, is increasingly being studied for its role in advanced material science, pharmaceutical intermediates, and specialty chemical synthesis. The compound's molecular structure, featuring both ethyl and ethoxy functional groups, offers a versatile platform for further chemical modifications, making it a valuable asset in research and industrial applications.

One of the key reasons for the growing interest in N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine is its potential use in the development of novel pharmaceutical intermediates. Researchers are exploring its utility in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. The compound's amine functionality allows for easy incorporation into larger molecular frameworks, enabling the creation of complex drug candidates. Additionally, its ethoxypropyl side chain enhances solubility, a critical factor in drug formulation and bioavailability.

In the realm of material science, N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine is being investigated for its role in the production of advanced polymers and coatings. The compound's ability to act as a cross-linking agent or modifier has opened new avenues for creating materials with improved thermal stability and mechanical properties. Industries such as automotive, aerospace, and electronics are particularly interested in these applications, as they seek lightweight, durable, and high-performance materials to meet evolving technological demands.

Another area where N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine shows promise is in the field of green chemistry. With increasing global emphasis on sustainability, researchers are focusing on developing eco-friendly synthetic routes for this compound. The use of catalytic processes and renewable feedstocks to produce N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine aligns with the principles of green chemistry, reducing waste and minimizing environmental impact. This approach not only enhances the compound's appeal but also addresses regulatory and consumer demands for sustainable products.

The compound's CAS No. 1339101-69-7 serves as a unique identifier, ensuring accurate tracking and regulatory compliance across global markets. This is particularly important for industries that require precise documentation and quality control, such as pharmaceuticals and specialty chemicals. The CAS registry number also facilitates seamless communication among researchers, suppliers, and regulatory bodies, streamlining the commercialization process for products derived from this compound.

From a market perspective, the demand for N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine is expected to grow steadily, driven by its diverse applications and the expanding scope of research in related fields. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet the needs of their clients. Furthermore, collaborations between academic institutions and industrial players are accelerating the discovery of new uses for this versatile molecule.

In conclusion, N-(3-ethoxypropyl)-2-ethylcyclohexan-1-amine (CAS No. 1339101-69-7) represents a fascinating area of study with broad implications across multiple industries. Its unique structural features, combined with its potential in pharmaceuticals, material science, and green chemistry, make it a compound of significant interest. As research continues to uncover new applications and synthetic methodologies, the importance of this amine derivative is likely to increase, solidifying its position as a key player in the world of specialty chemicals.